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Compound of Interest

Compound Name: Cinnzeylanol

Cat. No.: B15590405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties and solubility of Cinnzeylanol. The information is compiled from various scientific

sources to support research and development activities involving this natural compound. All

quantitative data is presented in structured tables for ease of reference, and where available,

experimental methodologies are detailed.

Physicochemical Properties of Cinnzeylanol
Cinnzeylanol, a diterpenoid isolated from Cinnamomum species, possesses a unique

molecular structure that dictates its physical and chemical characteristics. A summary of its key

physicochemical properties is provided in Table 1.

Property Value Source

Molecular Formula C₂₀H₃₂O₇ N/A

Molecular Weight 384.46 g/mol N/A

Melting Point 186.2 °C N/A

Boiling Point 575.8 °C N/A

CAS Number 62394-04-1 N/A
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Solubility Profile
Quantitative solubility data for Cinnzeylanol in common laboratory solvents such as water,

ethanol, and dimethyl sulfoxide (DMSO) is not readily available in the public domain. However,

qualitative information from safety data sheets for cinnamon essential oil, of which

Cinnzeylanol is a constituent, indicates that the oil is generally insoluble in water and soluble

in alcohol[1][2][3].

For in vitro and in vivo studies, Cinnzeylanol is often prepared in a stock solution using DMSO.

One supplier suggests that a 2 mg/mL working solution can be prepared by first dissolving the

compound in a small amount of DMSO to create a concentrated mother liquor[4]. This indicates

that Cinnzeylanol has at least some degree of solubility in DMSO.

Given the lack of specific data for Cinnzeylanol, the solubility of cinnamaldehyde, a major and

structurally related component of cinnamon, is presented in Table 2 as a potential reference. It

is crucial to note that these values are for cinnamaldehyde and may not accurately reflect the

solubility of Cinnzeylanol.

Table 2: Solubility of Cinnamaldehyde

Solvent Solubility Source

DMSO ≥13.2 mg/mL N/A

Experimental Protocols
Detailed experimental protocols for the determination of the specific physicochemical properties

of Cinnzeylanol are not published. However, standard methodologies for determining melting

point, boiling point, and solubility of organic compounds, particularly terpenoids and other

natural products, are well-established.

Melting Point Determination
A common method for determining the melting point of a crystalline solid like Cinnzeylanol is
the capillary tube method using a melting point apparatus.
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Sample Preparation Measurement
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Melting Point Determination Workflow

Protocol:

Sample Preparation: A small amount of purified Cinnzeylanol is dried to remove any

residual solvent. The dried sample is then finely ground into a powder. The open end of a

capillary tube is pressed into the powder, and the tube is tapped to pack the solid at the

sealed end to a height of 2-3 mm.

Measurement: The capillary tube is placed in a melting point apparatus. The sample is

heated at a steady and slow rate (e.g., 1-2 °C per minute) near the expected melting point.

Observation and Recording: The temperature at which the first drop of liquid appears and the

temperature at which the entire solid has melted are recorded as the melting point range.

Boiling Point Determination
For a high-boiling point compound like Cinnzeylanol, the boiling point is typically determined

under reduced pressure to prevent decomposition. The Thiele tube method is a common

laboratory technique.

Apparatus Setup Heating and Observation
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Boiling Point Determination Workflow

Protocol:

Apparatus Setup: A small amount of Cinnzeylanol is placed in a small test tube. A capillary

tube, sealed at one end, is inverted and placed inside the test tube. This assembly is

attached to a thermometer.

Heating: The setup is placed in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil). The Thiele tube is heated gently.

Observation and Recording: As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube. The heating is stopped, and the apparatus is allowed to

cool slowly. The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point.

Solubility Determination
The equilibrium solubility of a compound can be determined using the shake-flask method.
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Solubility Determination Workflow

Protocol:

Preparation: An excess amount of Cinnzeylanol is added to a known volume of the solvent

(e.g., water, ethanol, DMSO) in a sealed container.

Equilibration: The mixture is agitated (e.g., using a shaker) at a constant temperature for a

sufficient period to reach equilibrium (typically 24-48 hours).

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation or filtration.
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Analysis: The concentration of Cinnzeylanol in the clear supernatant or filtrate is determined

using a suitable analytical technique, such as High-Performance Liquid Chromatography

(HPLC) or UV-Vis spectrophotometry.

Biological Activity and Signaling Pathways
While specific signaling pathways directly modulated by Cinnzeylanol are not extensively

documented, research on cinnamon extracts and its major component, cinnamaldehyde,

provides insights into potential biological activities. These compounds have been shown to

influence key cellular signaling pathways involved in inflammation and cell growth.

PI3K/Akt/mTOR Pathway
The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway

is a critical regulator of cell proliferation, survival, and metabolism. Cinnamaldehyde has been

reported to inhibit this pathway, suggesting a potential anti-proliferative effect.
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Potential Inhibition of PI3K/Akt/mTOR Pathway

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) signaling pathway plays a central role in regulating the

inflammatory response. Cinnamaldehyde has been shown to inhibit the activation of NF-κB,

thereby reducing the expression of pro-inflammatory genes.
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Potential Inhibition of NF-κB Pathway

Disclaimer: The signaling pathway diagrams illustrate the potential effects of Cinnzeylanol
based on the reported activities of related compounds from cinnamon. Further research is
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required to confirm the direct effects of Cinnzeylanol on these pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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